Cas no 80256-92-4 (Acetic acid, cyano-, 4-nitrophenyl ester)

• Product name: Acetic acid, cyano-, 4-nitrophenyl ester
• CAS No: 80256-92-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 705996
• PubChem ID: 12861984

Acetic acid, cyano-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano-, 4-nitrophenyl ester
• (4-nitrophenyl) 2-cyanoacetate
• 4-nitrophenyl cyanoacetate
• SCHEMBL4394634
• 80256-92-4
• DTXSID00511767

• Inchi： InChI=1S/C9H6N2O4/c10-6-5-9(12)15-8-3-1-7(2-4-8)11(13)14/h1-4H,5H2
• InChI Key： YLRHIGCSVPDVGD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])OC(=O)CC#N

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų